Cas no 92779-77-6 ((R)-N-(1-(4-Aminophenyl)ethyl)acetamide)

• Product Name: (R)-N-(1-(4-Aminophenyl)ethyl)acetamide
• CAS No: 92779-77-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6782636
• PubChem ID: 39236994
• Update Time: 2025-06-27

(R)-N-(1-(4-Aminophenyl)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 92779-77-6
• (R)-N-(1-(4-Aminophenyl)ethyl)acetamide

• Inchi： 1S/C10H14N2O/c1-7(12-8(2)13)9-3-5-10(11)6-4-9/h3-7H,11H2,1-2H3,(H,12,13)/t7-/m1/s1
• InChI Key： KMPQPAKQSYXDDZ-SSDOTTSWSA-N
• SMILES： O=C(C)N[C@H](C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on (R)-N-(1-(4-Aminophenyl)ethyl)acetamide

Introduction to (R)-N-(1-(4-Aminophenyl)ethyl)acetamide (CAS No. 92779-77-6)

Introduction

N-(1-(4-Aminophenyl)ethyl)acetamide, also known by its CAS registry number 92779-77-6, is a biologically active compound that has garnered significant attention in the fields of pharmacology, drug discovery, and medicinal chemistry. This compound is notable for its chiral structure, specifically the R configuration, which plays a crucial role in its bioavailability and therapeutic potential. Recent advancements in computational chemistry and in vitro studies have shed light on its mechanisms of action, making it a promising candidate for various therapeutic applications.

Structural Insights and Synthesis

The molecular structure of (R)-N-(1-(4-Aminophenyl)ethyl)acetamide consists of an acetamide group attached to a chiral carbon, which is further connected to a 4-aminophenyl group. This unique arrangement contributes to its stereochemical properties, which are critical for its interaction with biological targets. The synthesis of this compound involves a multi-step process, including the formation of the chiral center and subsequent acetylation. Recent studies have explored more efficient synthetic routes, leveraging green chemistry principles to minimize environmental impact while maintaining high yields.

Pharmacological Properties and Mechanisms of Action

Emerging research has highlighted the potential of (R)-N-(1-(4-Aminophenyl)ethyl)acetamide as a modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, suggesting its role in the treatment of conditions such as arthritis and other inflammatory diseases. Additionally, this compound has shown promise in modulating neurotransmitter systems, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease.

Recent advancements in molecular docking studies have provided deeper insights into how this compound interacts with its target proteins. These studies reveal that the chiral center plays a pivotal role in determining binding affinity and selectivity, underscoring the importance of stereochemistry in drug design.

Therapeutic Applications and Clinical Potential

The therapeutic potential of (R)-N-(1-(4-Aminophenyl)ethyl)acetamide extends across multiple therapeutic areas. In the realm of oncology, preliminary findings suggest that this compound may inhibit tumor growth by targeting specific oncogenic pathways. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders.

In terms of clinical development, ongoing preclinical trials are evaluating its safety profile and efficacy in animal models. These studies are expected to provide critical data for advancing this compound into human clinical trials.

Safety and Toxicological Considerations

As with any potential therapeutic agent, understanding the safety profile of (R)-N-(1-(4-Aminophenyl)ethyl)acetamide is paramount. Recent toxicological studies have assessed its acute and chronic toxicity profiles in experimental models. Results indicate that at therapeutic doses, the compound exhibits minimal toxicity, though further investigations are required to fully characterize its long-term safety.

Moreover, the compound's metabolism and pharmacokinetics have been studied extensively. These studies reveal that it undergoes hepatic metabolism via cytochrome P450 enzymes, with no significant accumulation observed in vital organs.

Future Directions and Research Opportunities

The future prospects for (R)-N-(1-(4-Aminophenyl)ethyl)acetamide (CAS No. 92779-77-6) are highly promising, driven by ongoing research into its mechanisms of action and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically viable drug.

In conclusion, this compound represents a significant advancement in medicinal chemistry, offering novel opportunities for treating a wide range of diseases. As research continues to uncover its full potential, it stands at the forefront of innovative drug discovery efforts.